3-(2-methylpropyl)-N-(1-methylpyrazol-3-yl)morpholine-4-carboxamide

• IUPAC Name: 3-(2-methylpropyl)-N-(1-methylpyrazol-3-yl)morpholine-4-carboxamide
• InChI: InChI=1S/C13H22N4O2/c1-10(2)8-11-9-19-7-6-17(11)13(18)14-12-4-5-16(3)15-12/h4-5,10-11H,6-9H2,1-3H3,(H,14,15,18)
• InChI Key: AEEZXAUOGJAOBI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1COCCN1C(=O)NC2=NN(C=C2)C
• Molecular Formula: C13H22N4O2
• Molecular Weight: 266.34 g/mol

Description

3-(2-methylpropyl)-N-(1-methylpyrazol-3-yl)morpholine-4-carboxamide, also known as MPCC, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-(2-methylpropyl)-N-(1-methylpyrazol-3-yl)morpholine-4-carboxamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways such as the PI3K/Akt/mTOR pathway and the NF-κB pathway. 3-(2-methylpropyl)-N-(1-methylpyrazol-3-yl)morpholine-4-carboxamide has also been reported to modulate the expression of various genes involved in cell cycle regulation and apoptosis.
Biochemical and Physiological Effects:
3-(2-methylpropyl)-N-(1-methylpyrazol-3-yl)morpholine-4-carboxamide has been shown to have various biochemical and physiological effects. In cancer research, 3-(2-methylpropyl)-N-(1-methylpyrazol-3-yl)morpholine-4-carboxamide has been reported to induce cell cycle arrest and apoptosis by modulating the expression of various genes involved in these processes. In inflammation studies, 3-(2-methylpropyl)-N-(1-methylpyrazol-3-yl)morpholine-4-carboxamide has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-1β. Additionally, 3-(2-methylpropyl)-N-(1-methylpyrazol-3-yl)morpholine-4-carboxamide has been reported to have neuroprotective effects by reducing oxidative stress and inflammation in models of Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-methylpropyl)-N-(1-methylpyrazol-3-yl)morpholine-4-carboxamide in lab experiments is its high purity and good yields. Additionally, 3-(2-methylpropyl)-N-(1-methylpyrazol-3-yl)morpholine-4-carboxamide has been reported to have low toxicity, making it a suitable compound for in vitro and in vivo studies. However, one limitation of using 3-(2-methylpropyl)-N-(1-methylpyrazol-3-yl)morpholine-4-carboxamide is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for 3-(2-methylpropyl)-N-(1-methylpyrazol-3-yl)morpholine-4-carboxamide research. One potential avenue is the development of 3-(2-methylpropyl)-N-(1-methylpyrazol-3-yl)morpholine-4-carboxamide derivatives with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of 3-(2-methylpropyl)-N-(1-methylpyrazol-3-yl)morpholine-4-carboxamide and its potential therapeutic applications in various fields such as cancer, inflammation, and neurodegenerative diseases. Finally, clinical trials are needed to determine the safety and efficacy of 3-(2-methylpropyl)-N-(1-methylpyrazol-3-yl)morpholine-4-carboxamide in humans.

Synthesis Methods

The synthesis of 3-(2-methylpropyl)-N-(1-methylpyrazol-3-yl)morpholine-4-carboxamide involves the reaction of 3-(2-methylpropyl)morpholine with 1-methyl-3-pyrazolecarboxylic acid chloride. The resulting product is then purified through column chromatography. This method has been reported to yield high purity and good yields of 3-(2-methylpropyl)-N-(1-methylpyrazol-3-yl)morpholine-4-carboxamide.

Scientific Research Applications

3-(2-methylpropyl)-N-(1-methylpyrazol-3-yl)morpholine-4-carboxamide has been studied for its potential therapeutic applications in various fields such as cancer, inflammation, and neurodegenerative diseases. In cancer research, 3-(2-methylpropyl)-N-(1-methylpyrazol-3-yl)morpholine-4-carboxamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Inflammation studies have also demonstrated the anti-inflammatory effects of 3-(2-methylpropyl)-N-(1-methylpyrazol-3-yl)morpholine-4-carboxamide by reducing the production of pro-inflammatory cytokines. Additionally, 3-(2-methylpropyl)-N-(1-methylpyrazol-3-yl)morpholine-4-carboxamide has been studied for its neuroprotective effects in models of Parkinson's disease and Alzheimer's disease.